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Compound of Interest

Compound Name: ISA-2011B

Cat. No.: B10773072

L  Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling ISA-2011B. It outlines essential personal protective
equipment (PPE), step-by-step handling procedures, and disposal plans to ensure a safe
laboratory environment.

Compound Information and Storage

ISA-2011B is a PIP5K1a inhibitor investigated for its potential in cancer research. It is supplied
as a solid, off-white powder. Proper storage is crucial to maintain its stability and efficacy.

Parameter Specification
CAS Number 1395347-24-6
Appearance Solid powder

Short-Term Storage

0 - 4°C (days to weeks), dry and dark.[1]

Long-Term Storage

-20°C (months to years), dry and dark.[1]

Shipping Condition

Shipped at ambient temperature as a non-
hazardous chemical.[1]
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Personal Protective Equipment (PPE)

Due to the potent nature of ISA-2011B and its solubility in DMSO, which can facilitate skin
absorption, a comprehensive PPE strategy is mandatory. The following table summarizes the
required PPE for handling both the powdered form of ISA-2011B and its solutions.

PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile or

butyl rubber gloves.

Protects against direct skin
contact. DMSO can penetrate
standard nitrile gloves, so butyl
rubber or fluoroelastomer
gloves are recommended for

handling solutions.

Eye Protection

Chemical splash goggles or a

face shield.

Protects eyes from splashes of
the chemical in either solid or

liquid form.

Body Protection

A dedicated lab coat,
preferably disposable or

professionally laundered.

Prevents contamination of

personal clothing.

Respiratory Protection

N95 or higher-rated respirator.

Recommended when handling
the powder outside of a
certified chemical fume hood to
prevent inhalation of fine

particles.

Foot Protection

Closed-toe shoes.

Protects feet from potential

spills.

Handling Procedures

Adherence to the following step-by-step procedures is essential for the safe handling of ISA-

2011B. These protocols are designed to minimize exposure risk during routine laboratory

operations.

Handling ISA-2011B Powder
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Preparation: Before handling, ensure the designated workspace (preferably a certified
chemical fume hood) is clean and uncluttered. Assemble all necessary equipment, including
a calibrated scale, weighing paper, and appropriate containers.

Weighing: Perform all weighing operations within a chemical fume hood or a ventilated
balance safety enclosure to minimize the risk of inhaling the powder.

Technique: Use gentle scooping techniques to avoid generating dust.

Cleanup: After weighing, carefully clean all surfaces with a suitable solvent (e.g., 70%
ethanol) and dispose of any contaminated materials as hazardous waste.

Preparing ISA-2011B Solutions in DMSO

Solvent Handling: DMSO is an excellent solvent but can penetrate the skin, carrying
dissolved substances with it. Handle pure DMSO and ISA-2011B solutions with chemical-
resistant gloves.[2]

Dissolving: Slowly add the DMSO to the pre-weighed ISA-2011B powder to avoid splashing.
Keep the container covered as much as possible during this process.

Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

Storage: Store the resulting solution at the recommended temperature, protected from light.

Disposal Plan

Proper disposal of ISA-2011B and its associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. Under no circumstances should ISA-2011B

or its solutions be disposed of down the drain.
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Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed, and
Solid ISA-2011B Waste

puncture-resistant container.

] ) Collect in a designated, labeled, and sealed
ISA-2011B in DMSO Solutions

container for organic solvent waste.

) ] ) Dispose of in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) ai
container.

Contaminated PPE (e.g., gloves, disposable lab  Place in a sealed bag and dispose of as

coats) hazardous chemical waste.

All waste containing ISA-2011B should be disposed of through a licensed hazardous waste
management company, typically via high-temperature incineration.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Incident First Aid / Spill Response

Immediately wash the affected area with
Skin Contact copious amounts of water for at least 15

minutes while removing contaminated clothing.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

) Move the individual to fresh air. If symptoms
Inhalation ) ] )
persist, seek medical attention.

) Wash out the mouth with water. Do not induce
Ingestion . i i i i
vomiting. Seek immediate medical attention.

Alert others in the area. Wear appropriate PPE
_ and clean the spill using a chemical spill kit,
Small Spill ) S )
working from the outside in. Dispose of cleanup

materials as hazardous waste.

Evacuate the area and contact your institution's
Large Spill Environmental Health and Safety (EHS)

department immediately.

Experimental Workflow and Disposal Pathway
Diagrams

The following diagrams, generated using Graphviz, illustrate the key workflows for handling
and disposing of ISA-2011B.
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Caption: Workflow for handling and disposing of ISA-2011B.
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Personal Protective Equipment Logic

Handling ISA-2011B
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Caption: Decision diagram for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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